Cas no 13341-79-2 (methyl 5-acetylfuran-2-carboxylate)

• Product Name: methyl 5-acetylfuran-2-carboxylate
• CAS No: 13341-79-2
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD15144102
• CID: 1104893
• PubChem ID: 12281225
• Update Time: 2025-04-20

methyl 5-acetylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-2-Furancarboxylic acid methyl ester
• METHYL 5-ACETYLFURAN-2-CARBOXYLATE
• DB-119461
• 13341-79-2
• SCHEMBL3140257
• 5-acetyl-furan-2-carboxylic acid methyl ester
• AKOS017516261
• 2-Furancarboxylic acid, 5-acetyl-, methyl ester
• 5-acetyl-2-Furancarboxylicacidmethylester
• GELBTJMNICDJKD-UHFFFAOYSA-N
• methyl 5-acetyl-2-furoate
• EN300-1241603
• methyl 5-acetylfuran-2-carboxylate

• MDL： MFCD15144102
• Inchi： 1S/C8H8O4/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-4H,1-2H3
• InChI Key： GELBTJMNICDJKD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C(C)=O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51000
• LogP: 1.26880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters